Cas no 1805695-68-4 (4-(Methylthio)-3-nitrophenylpropanal)

• Product Name: 4-(Methylthio)-3-nitrophenylpropanal
• CAS No: 1805695-68-4
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 4961543
• Update Time: 2025-05-22

4-(Methylthio)-3-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)-3-nitrophenylpropanal

• Inchi： 1S/C10H11NO3S/c1-7(6-12)8-3-4-10(15-2)9(5-8)11(13)14/h3-7H,1-2H3
• InChI Key： JMNJQRCWHKXOPE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1[N+](=O)[O-])C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 2.2
• Topological Polar Surface Area: 88.2

Additional information on 4-(Methylthio)-3-nitrophenylpropanal

Recent Advances in the Study of 4-(Methylthio)-3-nitrophenylpropanal (CAS: 1805695-68-4) and Its Applications in Chemical Biology and Medicine

The compound 4-(Methylthio)-3-nitrophenylpropanal (CAS: 1805695-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development. The information presented herein is based on a thorough review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the role of 4-(Methylthio)-3-nitrophenylpropanal as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a nitro group and a methylthio substituent, makes it a versatile building block for the development of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. Researchers have successfully utilized this compound in the synthesis of various heterocyclic derivatives, which have shown promising results in preliminary biological assays.

One of the most notable advancements in the study of 4-(Methylthio)-3-nitrophenylpropanal is its application in targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could be engineered to selectively bind to specific cellular receptors, thereby enhancing the efficacy and reducing the side effects of therapeutic agents. This finding opens new avenues for the development of precision medicine approaches in oncology and other disease areas.

In addition to its pharmaceutical applications, 4-(Methylthio)-3-nitrophenylpropanal has also been investigated for its potential use in chemical biology research. Its ability to undergo various chemical transformations makes it a valuable tool for probing biological systems and understanding molecular interactions. Recent work has shown that this compound can be used to develop fluorescent probes for imaging intracellular processes, providing researchers with new methods to study cellular dynamics in real-time.

The synthesis and scale-up of 4-(Methylthio)-3-nitrophenylpropanal have also seen significant improvements in recent years. Novel catalytic methods have been developed to enhance the yield and purity of this compound, making it more accessible for both research and industrial applications. These advancements are particularly important given the growing demand for high-quality chemical intermediates in drug discovery programs.

Looking ahead, researchers are exploring the potential of 4-(Methylthio)-3-nitrophenylpropanal in addressing current challenges in medicinal chemistry, such as drug resistance and bioavailability issues. Early-stage studies suggest that modifications to its core structure could lead to compounds with improved pharmacokinetic properties and target specificity. As the field continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.

In conclusion, the recent research on 4-(Methylthio)-3-nitrophenylpropanal (CAS: 1805695-68-4) highlights its multifaceted potential in chemical biology and medicine. From its use as a synthetic intermediate to its applications in drug delivery and biological imaging, this compound represents a valuable asset for researchers and pharmaceutical developers alike. Continued investigation into its properties and applications is likely to yield further breakthroughs in the coming years.